![molecular formula C22H22N2O3S B8290421 5,6,7,8-tetrahydro-5-[(4-methoxyphenyl)methyl]-2-(phenoxymethyl)-4H-thiazolo[5,4-c]azepin-4-one](/img/structure/B8290421.png)
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REACTION_CXSMILES
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Br[CH:2]1[C:8](=O)[CH2:7][CH2:6][CH2:5][N:4]([CH2:10][C:11]2[CH:16]=[CH:15][C:14]([O:17][CH3:18])=[CH:13][CH:12]=2)[C:3]1=[O:19].[O:20]([CH2:27][C:28]([NH2:30])=[S:29])[C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1.C([O-])(O)=O.[Na+]>CN(C=O)C.O>[CH3:18][O:17][C:14]1[CH:15]=[CH:16][C:11]([CH2:10][N:4]2[CH2:5][CH2:6][CH2:7][C:8]3[N:30]=[C:28]([CH2:27][O:20][C:21]4[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=4)[S:29][C:2]=3[C:3]2=[O:19])=[CH:12][CH:13]=1 |f:2.3|
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Name
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Quantity
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0.78 g
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Type
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reactant
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Smiles
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BrC1C(N(CCCC1=O)CC1=CC=C(C=C1)OC)=O
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Name
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Quantity
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0.36 g
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Type
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reactant
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Smiles
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O(C1=CC=CC=C1)CC(=S)N
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Name
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Quantity
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12.5 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Name
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Quantity
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0.32 g
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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was stirred at room temperature for 15 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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the reaction was stirred at 100° C. for 30 minutes
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Duration
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30 min
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Type
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EXTRACTION
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Details
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extracted with AcOEt
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Type
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CUSTOM
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Details
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The organic layer was separated
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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Type
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FILTRATION
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Details
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filtered
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Type
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CUSTOM
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Details
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the solvents evaporated in vacuo
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Type
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CUSTOM
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Details
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The crude product was purified by flash column chromatography (silica; DCM in Heptane 0/100 to 100/0)
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Type
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CUSTOM
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Details
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The desired fractions were collected
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Type
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CUSTOM
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Details
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the solvents evaporated in vacuo
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Reaction Time |
15 min |
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Name
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Type
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product
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Smiles
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COC1=CC=C(C=C1)CN1C(C2=C(CCC1)N=C(S2)COC2=CC=CC=C2)=O
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| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.58 g | |
| YIELD: PERCENTYIELD | 62% | |
| YIELD: CALCULATEDPERCENTYIELD | 68.7% |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
